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For Researchers, Scientists, and Drug Development Professionals

Introduction

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane tyrosine kinase that plays
a pivotal role in regulating cell proliferation, survival, and differentiation. Dysregulation of EGFR
signaling is a hallmark of various cancers, making it a prime target for therapeutic intervention.
EGFR-IN-105 is a tetrahydrobenzothiophene derivative that has been identified as a potent
inhibitor of the EGFR family, demonstrating significant anticancer properties. These application
notes provide detailed protocols for high-throughput screening (HTS) of EGFR-IN-105 and
similar compounds to assess their biochemical and cellular activities.

EGFR-IN-105: A Profile

EGFR-IN-105 (also known as compound 5b) is an inhibitor of the EGFR family of tyrosine
kinases. It has shown pro-apoptotic and anti-proliferative activities in cancer cell lines.
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Parameter Value Reference
Target EGFR2 (ErbB2) [1]
Enzymatic 1Cso 0.68 uM [1]
Cell-based ICso (Mia PaCa-2) 13.37 £ 2.37 uM [1]

Reduced clonogenicity,

enhanced Reactive Oxygen

Species (ROS), decreased
Observed Effects ] ] [1]

mitochondrial membrane

potential, and induced

apoptosis in Mia PaCa-2 cells.

Signaling Pathway of EGFR

The binding of a ligand, such as Epidermal Growth Factor (EGF), to EGFR induces receptor
dimerization, leading to the activation of its intracellular tyrosine kinase domain. This triggers a
cascade of downstream signaling pathways, including the RAS-RAF-MEK-ERK (MAPK) and
the PI3K-AKT-mTOR pathways, which are crucial for cell growth and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 1. Tetrahydrobenzothiophene derivatives ameliorate Mia PaCa-2 cell progression and
induces apoptosis via inhibiting EGFR2 tyrosine kinase signal - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for High-Throughput
Screening with EGFR-IN-105]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b4202669#high-throughput-screening-with-egfr-in-
105]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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